N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C15H14Cl2N2O2/c1-21-12-5-2-10(3-6-12)9-18-15(20)19-14-7-4-11(16)8-13(14)17/h2-8H,9H2,1H3,(H2,18,19,20)
• InChI Key: LNSBICNQXKUSGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O2
• Molecular Weight: 325.2 g/mol

Description

N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea, also known as Dichlobenil, is an organic compound that belongs to the class of urea herbicides. It is widely used in agriculture to control the growth of weeds, particularly in non-crop areas such as roadsides, railways, and industrial sites. This compound has also been studied for its potential applications in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea involves inhibition of cellulose synthesis in the cell wall of plants. This results in the disruption of normal cell growth and division, ultimately leading to plant death. The compound is selective in its action, targeting only the cell walls of certain plant species while leaving others unaffected.
Biochemical and Physiological Effects
N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea has been shown to have a number of biochemical and physiological effects on plants. It has been shown to inhibit the activity of cellulose synthase, an enzyme involved in the synthesis of cellulose in the cell wall. This results in the accumulation of abnormal cell wall material and the disruption of normal cell growth and division. Additionally, N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea has been shown to inhibit lignification, the process by which lignin is deposited in the cell wall, resulting in reduced plant strength and rigidity.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea in lab experiments is its specificity in targeting certain plant species. This allows for precise control over experimental conditions and reduces the potential for unintended effects on non-target organisms. However, one limitation of using N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea is its potential toxicity to humans and other animals. Careful handling and disposal procedures must be followed to ensure safety.

Future Directions

There are a number of potential future directions for research on N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea. One area of interest is the development of new herbicides based on the structure and properties of N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea. Additionally, further studies on the mechanism of action of N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea could lead to a better understanding of plant growth and development. Finally, research on the potential environmental impacts of N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea could inform the development of more sustainable agricultural practices.

Synthesis Methods

The synthesis of N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea involves the reaction of 2,4-dichlorophenyl isocyanate with 4-methoxybenzylamine under controlled conditions. The resulting compound is a white crystalline powder that is soluble in organic solvents such as acetone and ethanol.

Scientific Research Applications

N-(2,4-dichlorophenyl)-N'-(4-methoxybenzyl)urea has been studied extensively for its potential applications in scientific research. It has been shown to have inhibitory effects on the growth and development of various plant species, making it a useful tool for studying plant physiology and morphology. Additionally, it has been used in studies on the role of cell wall synthesis and lignification in plant growth and development.